Cas no 7312-07-4 (5-bromo-2-methyl-1-benzothiophene)
7312-07-4 structure
Product name:5-bromo-2-methyl-1-benzothiophene
5-bromo-2-methyl-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 5-bromo-2-methyl-
- 5-bromo-2-methylbenzo[b]thiophene;5-bromo-2-methylbenzothiophene;5-bromo-2-methylbenzthiophene;Benzo[b]thiophene,5-bromo-2-methyl;
- 5-broMo-2-Methyl-1-benzothiophene
- 5-bromo-2-methyl-benzothiophene
- 5-Bromo-2-methylbenzo[b]thiophene
- AKOS005216606
- MFCD16657763
- F89350
- PS-18599
- Z1269233897
- 7312-07-4
- SCHEMBL1744396
- CS-0225222
- UTFSSVWJVFAACX-UHFFFAOYSA-N
- 5-bromo-2-methylbenzthiophene
- EN300-123144
- DTXSID50546105
- SY149647
- 5-bromo-2-methylbenzothiophene
- DB-087855
- 5-bromo-2-methyl-1-benzothiophene
-
- MDL： MFCD16657763
- Inchi： InChI=1S/C9H7BrS/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-5H,1H3
- InChI Key： UTFSSVWJVFAACX-UHFFFAOYSA-N
- SMILES： CC1=CC2=C(S1)C=CC(=C2)Br
Computed Properties
- Exact Mass: 225.94500
- Monoisotopic Mass: 225.94518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.24000
- LogP: 3.97220
5-bromo-2-methyl-1-benzothiophene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-123144-0.1g |
5-bromo-2-methyl-1-benzothiophene |
7312-07-4 | 93% | 0.1g |
$62.0 | 2023-07-08 | |
| Chemenu | CM424411-10g |
5-broMo-2-Methyl-1-benzothiophene |
7312-07-4 | 95%+ | 10g |
$*** | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5739-100G |
5-bromo-2-methyl-benzothiophene |
7312-07-4 | 97% | 100g |
¥32439.00 | 2023-04-25 | |
| eNovation Chemicals LLC | Y1210110-10G |
5-bromo-2-methyl-benzothiophene |
7312-07-4 | 97% | 10g |
$1190 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5739-1G |
5-bromo-2-methyl-benzothiophene |
7312-07-4 | 97% | 1g |
¥1320.00 | 2023-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5739-10G |
5-bromo-2-methyl-benzothiophene |
7312-07-4 | 97% | 10g |
¥6336.00 | 2023-04-25 | |
| Chemenu | CM424411-5g |
5-broMo-2-Methyl-1-benzothiophene |
7312-07-4 | 95%+ | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM424411-50g |
5-broMo-2-Methyl-1-benzothiophene |
7312-07-4 | 95%+ | 50g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | Y1210110-5G |
5-bromo-2-methyl-benzothiophene |
7312-07-4 | 97% | 5g |
$745 | 2024-07-21 | |
| Enamine | EN300-123144-100mg |
5-bromo-2-methyl-1-benzothiophene |
7312-07-4 | 93.0% | 100mg |
$62.0 | 2023-10-02 |
5-bromo-2-methyl-1-benzothiophene Related Literature
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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3. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
-
Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7312-07-4)5-bromo-2-methyl-1-benzothiophene
Purity:99%
Quantity:1g
Price ($):589.0